Cas no 299963-03-4 (1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-)

1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis- structure
299963-03-4 structure
Product Name:1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-
CAS No:299963-03-4
MF:C12H12N10
MW:296.290678977966
CID:1440574
Update Time:2024-08-15

1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-
    • 1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis- (9CI)
    • Inchi: 1S/C12H12N10/c13-9-15-5-17-11(21-9)19-7-2-1-3-8(4-7)20-12-18-6-16-10(14)22-12/h1-6H,(H3,13,15,17,19,21)(H3,14,16,18,20,22)
    • InChI Key: GEWMKUHOKVGJEQ-UHFFFAOYSA-N
    • SMILES: C1(NC2=NC(N)=NC=N2)=CC=CC(NC2=NC(N)=NC=N2)=C1

Computed Properties

  • Exact Mass: 296.125
  • Monoisotopic Mass: 296.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153A^2

Experimental Properties

  • Density: 1.597±0.06 g/cm3(Predicted)
  • Boiling Point: 688.7±65.0 °C(Predicted)
  • pka: 3.89±0.10(Predicted)
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